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Compound of Interest

Compound Name: Ethane, 1,1-di-o-tolyl-

Cat. No.: B15400075 Get Quote

A comprehensive review of the available scientific literature reveals a significant disparity in the

documented chemical properties and experimental data between the isomers of 1,1-

ditolylethane. While extensive information is available for the para isomer, 1,1-di-p-tolylethane,

there is a notable scarcity of data for the ortho isomer, Ethane, 1,1-di-o-tolyl-.

This guide will proceed by presenting the available data for the requested compound, Ethane,
1,1-di-o-tolyl-, and then, for comparative and informational purposes, will provide a detailed

overview of the well-characterized chemical properties of Ethane, 1,1-di-p-tolyl-.

Ethane, 1,1-di-o-tolyl-
Scientific literature and chemical databases contain very limited specific information regarding

the chemical properties of Ethane, 1,1-di-o-tolyl-. The National Institute of Standards and

Technology (NIST) Chemistry WebBook provides the following fundamental details:

Molecular Formula: C₁₆H₁₈[1] Molecular Weight: 210.3141 g/mol [1] CAS Registry Number:

33268-48-3[1]

The only experimental chemical property data found is for its thermochemistry:
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Property Value Units Method Reference

Enthalpy of

Combustion

(liquid)

-8842.5 ± 2.0 kJ/mol Ccb
Coops, Hoijtink,

et al., 1953[1]

Due to the lack of further available data, a detailed technical guide on the synthesis, reactivity,

and spectral characteristics of Ethane, 1,1-di-o-tolyl- cannot be provided at this time. No

information on associated signaling pathways or detailed experimental workflows was found.

Ethane, 1,1-di-p-tolyl- (for comparative purposes)
In contrast to its ortho counterpart, the para isomer, 1,1-di-p-tolylethane, is a well-documented

compound. The following sections summarize its known chemical and physical properties.

Physical and Chemical Properties
A summary of the key quantitative data for 1,1-di-p-tolylethane is presented in the table below.
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Property Value Units Reference(s)

Molecular Formula C₁₆H₁₈ - [2]

Molecular Weight 210.31 g/mol g/mol [2][3]

CAS Registry Number 530-45-0 - [2][3]

Appearance
Oily, highly refractive

liquid
- [2]

Odor Aromatic - [2]

Boiling Point 295-300 °C °C [2]

155-157 °C at 12

mmHg
°C [2]

131-132 °C at 3 Torr °C

Melting Point Not solid at -20 °C °C [2]

Density (d420) 0.974 g/cm³ g/cm³ [2]

Solubility Soluble in acetic acid - [2]

Percent Composition C 91.38%, H 8.63% % [2]

Experimental Protocols
Synthesis of 1,1-di-p-tolylethane:

A documented method for the preparation of 1,1-di-p-tolylethane involves the reaction of

acetylene with toluene.[2]

Reactants: Acetylene gas, toluene, concentrated sulfuric acid (H₂SO₄), and mercuric sulfate

(HgSO₄) as a catalyst.[2]

Procedure: Acetylene is passed into a mixture of toluene and concentrated sulfuric acid in

the presence of mercuric sulfate.[2]

Source: Reichert, Nieuwland, Org. Synth. IV, 23 (1925).[2]
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This synthesis protocol is a classical example of an electrophilic addition reaction to an alkyne,

followed by a Friedel-Crafts alkylation of the aromatic rings.

Visualizations
As no signaling pathways or complex experimental workflows involving Ethane, 1,1-di-o-tolyl-
were identified, a representative diagram for the synthesis of its para isomer is provided below.
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Click to download full resolution via product page

Caption: Synthesis of 1,1-di-p-tolylethane from acetylene and toluene.

In conclusion, while a comprehensive technical guide on Ethane, 1,1-di-o-tolyl- is not feasible

due to the limited available data, this document provides the known information for this

compound and a more detailed overview of its better-characterized isomer, 1,1-di-p-tolylethane,

for reference. Further experimental investigation into the ortho isomer is required to elucidate

its chemical properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Chemical
Properties of Ditolylethanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15400075#ethane-1-1-di-o-tolyl-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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